![molecular formula C9H10N2O B1601960 7-Methyl-2,3-dihydro-1,8-naphthyridin-4(1H)-one CAS No. 55469-90-4](/img/structure/B1601960.png)
7-Methyl-2,3-dihydro-1,8-naphthyridin-4(1H)-one
Overview
Description
“7-Methyl-2,3-dihydro-1,8-naphthyridin-4(1H)-one” is a chemical compound with the CAS Number: 55469-90-4 . It has a molecular weight of 162.19 . It is a solid at room temperature .
Physical And Chemical Properties Analysis
“7-Methyl-2,3-dihydro-1,8-naphthyridin-4(1H)-one” is a solid at room temperature . It should be stored in a refrigerator .Scientific Research Applications
Inhibitors of Protein Tyrosine Kinases
7-Substituted 3-(2,6-dichlorophenyl)-1,6-naphthyridin-2(1H)-ones, related to 7-Methyl-2,3-dihydro-1,8-naphthyridin-4(1H)-one, have been identified as potent inhibitors of protein tyrosine kinases, with selectivity for c-Src. This demonstrates potential applications in targeting specific enzymes involved in various cellular processes, including cancer development (Thompson et al., 2000).
Route to Pharmaceutical Compounds
A study by Delieza et al. (1997) describes an efficient method to synthesize 3-substituted 1,8-naphthyridine-2,4-diones, compounds of significant pharmaceutical use. This methodology involves using 2-methyl-4H-pyrido[2,3-d][3,1]oxazin-4-one to produce 1,8-naphthyridin-2(1H)-ones, indicating the value of these compounds in drug development (Delieza et al., 1997).
Synthesis of Leukotriene Inhibitor
Nyce et al. (1991) explored an efficient synthesis method for 1,8-naphthyridin-2(1H)-ones as applied to the synthesis of a leukotriene release inhibitor. This research highlights the significance of these compounds in developing therapeutics targeting specific biological pathways, such as inflammatory responses (Nyce et al., 1991).
Novel Heterocyclic Ring System
Settimo et al. (1979) documented the synthesis of 3-substituted quino[3,2-c][1,8]naphtyridines, introducing a new heterocyclic ring system. This study underscores the versatility and potential of 7-Methyl-2,3-dihydro-1,8-naphthyridin-4(1H)-one in creating novel heterocycles for various applications (Settimo et al., 1979).
Suzuki–Miyaura Cross-Couplings
A study by Montoir et al. (2014) described the synthesis of highly functionalized 1,6-naphthyridones through sequential Suzuki–Miyaura cross-coupling reactions. This highlights the compound's utility in sophisticated organic synthesis techniques, useful in medicinal chemistry and material science (Montoir et al., 2014).
Photophysical, Electrochemical, and DNA-binding Properties
Bonacorso et al. (2018) investigated the synthesis and structural elucidation of fluorinated 1,8-naphthyridine-based boron heterocycles. This study provides insight into the photophysical, electrochemical, and DNA-binding properties of these compounds, highlighting their potential in various biomedical and material science applications (Bonacorso et al., 2018).
Safety and Hazards
properties
IUPAC Name |
7-methyl-2,3-dihydro-1H-1,8-naphthyridin-4-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O/c1-6-2-3-7-8(12)4-5-10-9(7)11-6/h2-3H,4-5H2,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRMULBRHYILQJJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=C1)C(=O)CCN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50480494 | |
Record name | 7-Methyl-2,3-dihydro-1,8-naphthyridin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50480494 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Methyl-2,3-dihydro-1,8-naphthyridin-4(1H)-one | |
CAS RN |
55469-90-4 | |
Record name | 7-Methyl-2,3-dihydro-1,8-naphthyridin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50480494 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.